Cas no 313352-43-1 (Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside)

• Product Name: Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside
• CAS No: 313352-43-1
• MF: C₃₄H₃₄O₇
• MW: 554.629570484161
• CID: 1063406
• PubChem ID: 46783493
• Update Time: 2025-11-02

Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside Chemical and Physical Properties

Names and Identifiers

• Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside
• [(3S,4S,6R)-3-hydroxy-4,5,6-tris(phenylmethoxy)oxan-2-yl]methyl benzoate
• BENZYL 2,3-DI-O-BENZYL-4-O-BENZOYL-B-D-GALACTOPYRANOSIDE
• A-D-galactopyranoside
• Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-
• BENZYL 2,3-DI-O-BENZYL-6-O-BENZOYL-BETA-D-GALACTOPYRANOSIDE
• 313352-43-1
• Benzyl 6-O-benzoyl-2,3-di-O-benzyl-alpha-L-erythro-hexopyranoside
• DTXSID50676214

• Inchi： 1S/C34H34O7/c35-30-29(24-39-33(36)28-19-11-4-12-20-28)41-34(40-23-27-17-9-3-10-18-27)32(38-22-26-15-7-2-8-16-26)31(30)37-21-25-13-5-1-6-14-25/h1-20,29-32,34-35H,21-24H2/t29?,30-,31-,32?,34+/m0/s1
• InChI Key： QMSUAHOWIOAMNA-VAWPCDRUSA-N
• SMILES： O1[C@H](C([C@H]([C@H](C1COC(C1C=CC=CC=1)=O)O)OCC1C=CC=CC=1)OCC1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 554.23000
• Monoisotopic Mass: 554.23045342g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 41
• Rotatable Bond Count: 13
• Complexity: 737
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 83.4Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 94-96°C
• Boiling Point: 687.0±55.0 °C at 760 mmHg
• Flash Point: 217.5±25.0 °C
• PSA: 83.45000
• LogP: 5.31680
• Vapor Pressure: 0.0±2.2 mmHg at 25°C

Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbohydrates and carbohydrate conjugates Glycosyl compounds

Additional information on Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside

Recent Advances in the Study of Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside (CAS: 313352-43-1) and Its Applications in Chemical Biology and Medicine

The compound Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside (CAS: 313352-43-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in glycochemistry and drug development. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activities, and potential therapeutic uses.

Recent studies have highlighted the importance of Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside as a key intermediate in the synthesis of complex oligosaccharides and glycoconjugates. Its unique chemical structure, featuring multiple benzyl and benzoyl protecting groups, allows for selective deprotection and further functionalization, making it a valuable tool in carbohydrate chemistry. Researchers have employed advanced synthetic techniques, such as automated solid-phase synthesis and enzymatic glycosylation, to optimize the production of this compound with high yield and purity.

In the context of biological applications, Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside has been investigated for its role in modulating cell-surface interactions and immune responses. Recent in vitro studies have demonstrated its ability to inhibit specific lectin-mediated binding events, which are critical in pathogen-host interactions and inflammatory processes. These findings suggest potential applications in the development of anti-inflammatory and anti-infective therapies.

Furthermore, the compound has shown promise in the field of targeted drug delivery. By incorporating Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside into nanoparticle formulations, researchers have achieved enhanced cellular uptake and tissue-specific targeting, particularly in liver and immune cells. This approach could revolutionize the treatment of diseases such as hepatocellular carcinoma and autoimmune disorders.

Despite these advancements, challenges remain in the large-scale production and clinical translation of Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside-based therapeutics. Future research directions include optimizing synthetic routes for cost-effective manufacturing, improving the stability of derived glycoconjugates, and conducting comprehensive preclinical evaluations to assess safety and efficacy.

In conclusion, Benzyl 2,3-Di-O-benzyl-6-O-benzoyl-β-D-galactopyranoside (CAS: 313352-43-1) represents a promising scaffold in chemical biology and medicinal chemistry. Its unique properties and diverse applications underscore the need for continued research to unlock its full potential in drug discovery and development.